Cas no 354152-20-8 (Ac-Met-AMC)

Ac-Met-AMC (N-Acetyl-Methionine-7-Amino-4-Methylcoumarin) is a fluorogenic peptide substrate commonly used in enzymatic assays, particularly for studying protease activity. The compound releases highly fluorescent 7-amino-4-methylcoumarin (AMC) upon cleavage by specific proteases, enabling sensitive and quantitative detection of enzyme kinetics. Its acetylated methionine moiety enhances stability and selectivity, making it suitable for research on methionine-specific proteases or aminopeptidases. The AMC fluorophore exhibits strong emission at 440–460 nm upon excitation at 340–380 nm, facilitating low-background measurements. Ac-Met-AMC is valued for its high purity, consistent performance, and compatibility with high-throughput screening systems. It is widely utilized in biochemical research, drug discovery, and mechanistic studies of proteolytic pathways.

Ac-Met-AMC structure

Product Name:Ac-Met-AMC

CAS No:354152-20-8

MF:C₁₇H₂₀N₂O₄S

MW:348.416703224182

CID:303096

PubChem ID:7010723

Update Time:2025-06-07

Ac-Met-AMC Chemical and Physical Properties

Names and Identifiers

- Butanamide,2-(acetylamino)-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-4-(methylthio)-, (2S)-
- ACETYL-L-METHIONINE 7-AMIDO-4-METHYLCOUMARIN,
- Ac-Met-AMC
- AC-METHIONINE-AMC
- N-ALPHA-ACETYL-L-METHIONINE-7-AMIDO-4-METHYLCOUMARIN
- (S)-2-Acetamido-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide
- (2S)-2-acetamido-N-(4-methyl-2-oxochromen-7-yl)-4-methylsulfanylbutanamide
- MFCD02259620
- 354152-20-8
- Inchi： 1S/C17H20N2O4S/c1-10-8-16(21)23-15-9-12(4-5-13(10)15)19-17(22)14(6-7-24-3)18-11(2)20/h4-5,8-9,14H,6-7H2,1-3H3,(H,18,20)(H,19,22)/t14-/m0/s1
- InChI Key： LCRSOUHHRUJURD-AWEZNQCLSA-N
- SMILES： S(C)CC[C@@H](C(NC1C=CC2C(C)=CC(=O)OC=2C=1)=O)NC(C)=O

Computed Properties

Exact Mass: 348.114
Monoisotopic Mass: 348.114
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 535
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 110A^2

Experimental Properties

Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.38 g/l) (25 º C),

Ac-Met-AMC Security Information

Storage Condition：-15°C

Ac-Met-AMC Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A298925-10mg	Ac-Met-AMC	354152-20-8		10mg	$ 190.00	2022-06-08
TRC	A298925-25mg	Ac-Met-AMC	354152-20-8		25mg	$ 390.00	2022-06-08
TRC	A298925-50mg	Ac-Met-AMC	354152-20-8		50mg	$ 620.00	2022-06-08
Chemenu	CM285965-1g	(S)-2-Acetamido-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide	354152-20-8	97%	1g	$439	2021-06-17
Chemenu	CM285965-1g	(S)-2-Acetamido-N-(4-methyl-2-oxo-2H-chromen-7-yl)-4-(methylthio)butanamide	354152-20-8	97%	1g	$***	2023-03-30
SHENG KE LU SI SHENG WU JI SHU	sc-284923-50mg	Acetyl-L-methionine 7-amido-4-methylcoumarin,	354152-20-8		50mg	￥1106.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-284923A-250mg	Acetyl-L-methionine 7-amido-4-methylcoumarin,	354152-20-8		250mg	￥4663.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-284923-50 mg	Acetyl-L-methionine 7-amido-4-methylcoumarin,	354152-20-8		50mg	￥1,106.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-284923A-250 mg	Acetyl-L-methionine 7-amido-4-methylcoumarin,	354152-20-8		250MG	￥4,663.00	2023-07-11